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Compound of Interest

Compound Name: SD-1008

Cat. No.: B15613485 Get Quote

Proper chemical disposal is a critical component of laboratory safety, governed by strict

regulations. The identifier "SD-1008" does not correspond to a unique, recognized chemical

substance. Instead, it appears as a product or catalog number for a variety of materials with

different compositions and associated hazards, including:

Biological Assay Kits (ELISA)

Adhesive Tapes and Coatings

Specific Steel Grades

Chemical Reagents (e.g., Potassium tert-Butoxide)

The disposal procedures for these items are fundamentally different. Providing a single

disposal plan for "SD-1008" would be impossible and dangerously misleading. Always refer to

the manufacturer-provided Safety Data Sheet (SDS) for the specific product you are using to

ensure safe and compliant disposal.

To illustrate the level of detail required for proper chemical waste management and to fulfill your

request for a procedural guide, we provide the following comprehensive disposal plan for a

common laboratory solvent: Methanol.
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This document provides essential safety and logistical information for the proper disposal of

Methanol. Researchers, scientists, and drug development professionals should adhere to these

procedures in conjunction with their institution's specific waste management policies and local

regulations.

Hazard and Property Summary
Methanol is a toxic and highly flammable liquid. Understanding its properties is the first step in

safe handling and disposal. All personnel handling methanol must be familiar with the

information in its Safety Data Sheet (SDS).

Table 1: Key Properties and Hazards of Methanol

Property Value Citation(s)

CAS Number 67-56-1 [1]

Molecular Formula CH₃OH [1]

Physical State Colorless Liquid [1]

Flash Point 9.7 °C / 49.5 °F (Closed Cup) [1]

Boiling Point 64.7 °C / 148.5 °F [1]

Flammability Limits
Lower: 6.0% / Upper: 36.0%

by volume in air
[1][2]

Primary Hazards

Highly Flammable, Toxic (if

swallowed, inhaled, or in

contact with skin), Causes

organ damage (optic nerve,

central nervous system).

[3][4]

EPA Hazardous Waste ID

U154 (Toxic Waste), D001

(Ignitable Waste), F003 (Spent

non-halogenated solvent)

[2][5]
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Before disposal, a waste determination must be performed to confirm the hazardous nature of

the waste stream. For methanol, this is typically straightforward based on knowledge of the

process generating the waste.

Methodology:

Process Knowledge: Identify if the waste stream contains pure, spent, or contaminated

methanol. Any unused methanol declared for disposal is a hazardous waste.[5] Spent

methanol from a laboratory process (e.g., solvent extraction, cleaning) is classified as F003

hazardous waste.[6]

Characteristic Identification:

Ignitability (D001): With a flash point below 60°C (140°F), methanol is an ignitable

hazardous waste.[6]

Toxicity (U154): Methanol is a listed toxic waste.[2]

Documentation: Record the waste determination process and results in the laboratory's

waste management log. This documentation is required by regulation.[5]

Step-by-Step Disposal Procedures
Adherence to this workflow is mandatory for ensuring safety and regulatory compliance.

Step 1: Segregation and Collection

Collect all methanol-containing waste in a dedicated, compatible container. Do not mix with

other waste categories (e.g., halogenated solvents, aqueous waste).

The container must be made of a material compatible with methanol (e.g., glass or

appropriate plastic) and have a secure, vapor-tight lid.

The container must be situated at or near the point of generation.[5]

Step 2: Labeling

Immediately label the waste container using your institution's official hazardous waste tag.
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The label must clearly state:

"Hazardous Waste"

"Methanol"

The associated hazard characteristics: Ignitable (D001), Toxic (U154), F-Listed (F003).

Accumulation Start Date (the date the first drop of waste enters the container).

The name and contact information of the generating researcher or lab.

Step 3: Safe Accumulation and Storage

Keep the waste container tightly sealed at all times, except when adding waste.[5]

Store the container in a designated Satellite Accumulation Area (SAA) that is well-ventilated.

The storage area must be away from all sources of ignition, such as open flames, hot

surfaces, or sparking equipment.[2][7]

Ensure secondary containment (e.g., a larger bin or tray) is used to capture any potential

leaks or spills.

Step 4: Spill Management

In case of a small spill, absorb the methanol with an inert, non-combustible material like

vermiculite, sand, or diatomaceous earth.[8]

Collect the contaminated absorbent material using non-sparking tools and place it in a

sealed, labeled hazardous waste container for disposal.

For large spills, evacuate the area immediately and contact your institution's Environmental

Health & Safety (EHS) department.

Step 5: Arranging for Final Disposal
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Do not dispose of methanol down the drain or in regular trash. This is a serious regulatory

violation.

Once the waste container is full or has reached the institutional time limit for accumulation,

contact your EHS or Hazardous Waste Management department to schedule a pickup.

Ensure all labeling is complete and accurate before the scheduled pickup.

Mandatory Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of methanol waste.
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Caption: Workflow for Methanol Waste Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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